Cas no 1806860-09-2 (2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol)

• Product Name: 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol
• CAS No: 1806860-09-2
• MF: C₈H₇Br₂F₂NO
• MW: 330.952087640762
• CID: 4866077
• Update Time: 2025-07-18

2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H7Br2F2NO/c9-2-5-1-4(3-14)6(8(11)12)7(10)13-5/h1,8,14H,2-3H2
• InChI Key： AZSQAYHCUUCZCU-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(CO)=CC(CBr)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol

Introduction to 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol (CAS No. 1806860-09-2)

2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol, identified by its CAS number 1806860-09-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of bromo and difluoromethyl substituents, make it a valuable intermediate in the synthesis of more complex pharmacophores.

Thepyridine core is a fundamental scaffold in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. In particular, thebromomethyl group at the 6-position and thedifluoromethyl group at the 3-position introduce unique reactivity and electronic properties that can be exploited in drug design. These substituents not only enhance the lipophilicity of the molecule but also serve as handles for further functionalization, enabling the development of novel analogs with improved pharmacokinetic profiles.

Recent advancements in medicinal chemistry have highlighted the importance of2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol as a key building block in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzyme families implicated in cancer and inflammatory disorders. Thebromomethyl functionality allows for facile introduction of thiolate or amine-based groups via nucleophilic substitution reactions, while thedifluoromethyl group can enhance metabolic stability and binding affinity through steric and electronic modulation.

Thedifluoromethyl moiety, in particular, has been extensively studied for its ability to improve drug-like properties such as solubility, bioavailability, and resistance to enzymatic degradation. This substitution pattern is commonly found in approved drugs where it contributes to enhanced binding interactions with biological targets. The incorporation of this group into2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol thus positions it as a versatile precursor for developing next-generation therapeutics.

In addition to its role as a synthetic intermediate, 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol has been explored in materials science applications, where its electron-deficient nature makes it suitable for use in organic electronics and photovoltaic devices. The presence of bromo substituents further enhances its compatibility with cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The compound's methanol functionality at the 4-position provides an additional handle for derivatization, allowing for further modifications such as etherification or esterification to tailor its solubility and pharmacokinetic properties. This flexibility makes2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanola valuable asset in both academic research and industrial drug development pipelines.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation reactions to introduce bromo groups at specific positions, followed by functional group interconversions to achieve the desired substitution pattern. The use of palladium-catalyzed cross-coupling reactions is common to construct the pyridine core with high regioselectivity.

Ongoing research continues to uncover new applications for 2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol across various disciplines. For example, recent studies have investigated its potential use in designing ligands for metalloproteins, where its ability to chelate transition metals while maintaining bioactivity is highly advantageous. Furthermore, its incorporation into drug-like molecules has shown promise in addressing unmet medical needs by targeting under-explored biological pathways.

The compound's structural complexity also makes it an attractive candidate for computational chemistry studies aimed at understanding molecular interactions at an atomic level. Advanced modeling techniques can predict how modifications to its structure might influence its binding affinity and selectivity for biological targets. Such insights are crucial for optimizing lead compounds during drug discovery campaigns.

In conclusion,2-Bromo-6-(bromomethyl)-3-(difluoromethyl)pyridine-4-methanol (CAS No. 1806860-09-2) represents a multifaceted compound with broad utility in pharmaceutical chemistry and beyond. Its unique structural features enable diverse synthetic applications while offering opportunities for developing innovative therapeutics targeting a wide range of diseases. As research progresses,this moleculeis poised to play an increasingly significant role in both academic investigations and industrial drug development efforts worldwide.